Cas no 2228417-97-6 (2-(7-chloroquinolin-8-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(7-chloroquinolin-8-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228417-97-6
• MF: C₁₁H₈ClF₂NO
• MW: 243.637128829956
• CID: 5807703
• PubChem ID: 165782053
• Update Time: 2025-07-15

2-(7-chloroquinolin-8-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(7-chloroquinolin-8-yl)-2,2-difluoroethan-1-ol
• 2228417-97-6
• EN300-1967158

• Inchi： 1S/C11H8ClF2NO/c12-8-4-3-7-2-1-5-15-10(7)9(8)11(13,14)6-16/h1-5,16H,6H2
• InChI Key： NNVVMRZEOWSJIB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1C(CO)(F)F

Computed Properties

• Exact Mass: 243.0262479g/mol
• Monoisotopic Mass: 243.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(7-chloroquinolin-8-yl)-2,2-difluoroethan-1-ol

Introduction to 2-(7-chloroquinolin-8-yl)-2,2-difluoroethan-1-ol (CAS No. 2228417-97-6)

2-(7-chloroquinolin-8-yl)-2,2-difluoroethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228417-97-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a quinoline core structure modified with chloro and fluoro substituents, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-(7-chloroquinolin-8-yl)-2,2-difluoroethan-1-ol consists of a quinoline ring system at the 7-position substituted with a chloro group, linked to a difluoroethyl moiety at the 1-position. The presence of both chloro and fluoro atoms introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This structural configuration makes it an attractive candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in quinoline derivatives due to their broad spectrum of biological activities. Quinoline-based compounds have been extensively studied for their potential applications in treating various diseases, including infectious diseases, cancer, and neurological disorders. The introduction of fluorine atoms into the quinoline scaffold often enhances metabolic stability and bioavailability, making such derivatives more suitable for therapeutic use.

One of the most compelling aspects of 2-(7-chloroquinolin-8-yl)-2,2-difluoroethan-1-ol is its structural similarity to known pharmacophores that exhibit significant biological activity. For instance, related quinoline derivatives have been reported to possess anti-inflammatory, antiviral, and anticancer properties. The chloro substituent at the 7-position of the quinoline ring can serve as a key interaction point with biological targets, while the difluoroethyl group may contribute to improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-(7-chloroquinolin-8-yl)-2,2-difluoroethan-1-ol with various biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in disease pathways, potentially leading to therapeutic effects. For example, preliminary computational studies indicate that this derivative could bind to kinases and other enzymes implicated in cancer progression.

The synthesis of 2-(7-chloroquinolin-8-yl)-2,2-difluoroethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the molecular framework often presents synthetic challenges due to their high reactivity and sensitivity to reaction conditions. However, modern synthetic methodologies have made it possible to incorporate fluorine atoms efficiently while maintaining structural integrity.

In addition to its potential therapeutic applications, 2-(7-chloroquinolin-8-yl)-2,2-difluoroethan-1-ol may also find utility in materials science and industrial applications. Fluorinated compounds are widely used in agrochemicals, polymers, and advanced materials due to their unique properties such as hydrophobicity and thermal stability. The quinoline core further enhances its versatility by providing a scaffold for further functionalization.

Current research efforts are focused on evaluating the pharmacological properties of 2-(7-chloroquinolin-8-yl)-2,2-difluoroethan-1-ol through in vitro and in vivo studies. These investigations aim to elucidate its mechanism of action and assess its safety profile for potential clinical applications. Preliminary findings suggest that this compound exhibits promising activity against certain disease models, warranting further exploration.

The development of novel drug candidates like 2-(7-chloroquinolin-8-yl)-2,2-difluoroethan-1-ol relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and bring new therapies to patients more quickly.

In conclusion, 2228417-976 CAS No. 2228417-97-6 is a fascinating compound with Promising . Its unique structure, combining a, chloro-substituted quinoline core with a difluoroethyl group, positions it as a valuable asset in pharmaceutical research. As scientific understanding continues to evolve, it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs...........